Cas no 476620-20-9 (4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane
• CAS No: 476620-20-9
• MF: C₁₁H₁₇BO₂S
• MW: 224.127482175827
• MDL: MFCD09265133
• CID: 324703
• PubChem ID: 16218347
• Update Time: 2025-05-19

4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(4-methyl-3-thienyl)-
• 4,4,5,5-Tetramethyl-2-[4-(methyl)thiophen-3-yl][1,3,2]dioxaborolane
• 4-Methylthiophene-3-boronic acid, pinacol ester
• 4-Methyl-3-thiopheneboronic acid pinacol ester
• QC-6038
• 4,4,5,5-Tetramethyl-2-(4-methyl-3-thienyl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-methylthien-3-yl)-1,3,2-dioxaborolane
• 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
• 4-Methyl-3-thiopheneboronic acid pinacol ester, 96%
• Z1509730358
• MFCD09265133
• D71594
• AKOS015949985
• 476620-20-9
• BS-2074
• 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane, radical ion(1-)
• CS-0175865
• 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(4-METHYL-3-THIENYL)-
• A872099
• BUA62020
• DTXSID80584893
• 1262848-44-1
• XXSMGZQARORQMO-UHFFFAOYSA-N
• 4-Methylthiophene-3-boronic acid pinacol ester
• SCHEMBL2037158
• EN300-1706420
• 4,4,5,5-tetramethyl-2-(4-methyl-thiophen-3-yl)-[1,3,2]dioxaborolane

• MDL： MFCD09265133
• Inchi： 1S/C11H17BO2S/c1-8-6-15-7-9(8)12-13-10(2,3)11(4,5)14-12/h6-7H,1-5H3
• InChI Key： XXSMGZQARORQMO-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 224.10400
• Monoisotopic Mass: 224.1042311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• Density: 1.031 g/mL at 25 °C
• Boiling Point: 72-75 °C/0.2-0.3 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5039
• PSA: 46.70000
• LogP: 2.35570

4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane (CAS: 476620-20-9) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane (CAS: 476620-20-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its use as a building block in the synthesis of boron-containing drugs. Boron-based compounds have unique properties that make them attractive for medicinal chemistry, such as their ability to form reversible covalent bonds with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane exhibit potent inhibitory activity against certain cancer-related kinases, suggesting its potential as a scaffold for anticancer drug development.

In addition to its pharmaceutical applications, this compound has also been explored in materials science. Researchers have utilized it in the synthesis of organic electronic materials, such as organic light-emitting diodes (OLEDs) and conductive polymers. A recent study in Advanced Materials (2024) reported that the incorporation of this boronic ester into polymer backbones enhances the stability and performance of these materials, opening new avenues for optoelectronic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, as highlighted in a 2024 review in Chemical Reviews. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, the continued exploration of 4,4,5,5-Tetramethyl-2-(4-methylthiophen-3-yl)-1,3,2-dioxaborolane and its derivatives holds great promise for advancing drug discovery and materials science. Future research directions may include the development of novel synthetic routes, further elucidation of its biological mechanisms, and the design of more efficient catalysts for its production. As the field progresses, this compound is likely to remain a focal point of interdisciplinary research.